Cas no 55206-69-4 (1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-)
55206-69-4 structure
Product Name:1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-
CAS No:55206-69-4
MF:C8H16O5
MW:192.209643363953
CID:374334
PubChem ID:3016943
Update Time:2025-04-19
1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]-
- 2-(hydroxymethyl)-2-(oxiran-2-ylmethoxymethyl)propane-1,3-diol
- 2-[(2,3-epoxypropoxy)methyl]-2-(hydroxymethyl)propane-1,3-diol
- 2-((2,3-Epoxypropoxy)methyl)-2-(hydroxymethyl)propane-1,3-diol
- 2-(hydroxymethyl)-2-[(oxiran-2-ylmethoxy)methyl]propane-1,3-diol
- NS00058147
- AKOS015901831
- SCHEMBL1537333
- 55206-69-4
- 2-(Hydroxymethyl)-2-{[(oxiran-2-yl)methoxy]methyl}propane-1,3-diol
- DTXSID40970536
- EINECS 259-535-5
-
- Inchi: 1S/C8H16O5/c9-3-8(4-10,5-11)6-12-1-7-2-13-7/h7,9-11H,1-6H2
- InChI Key: SRTFSXUQGZSYIO-UHFFFAOYSA-N
- SMILES: O1CC1COCC(CO)(CO)CO
Computed Properties
- Exact Mass: 192.09978
- Monoisotopic Mass: 192.099774
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.4
- XLogP3: -2.2
Experimental Properties
- Density: 1.309
- Boiling Point: 405.2°C at 760 mmHg
- Flash Point: 198.9°C
- Refractive Index: 1.525
- PSA: 82.45
1,3-Propanediol,2-(hydroxymethyl)-2-[(2-oxiranylmethoxy)methyl]- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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